2-[1-(ethanesulfonyl)piperidin-4-yl]-1,8-naphthyridine

• CAS: 2640899-14-3
• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol
• SMILES: CCS(=O)(=O)N1CCC(CC1)C2=NC3=C(C=CC=N3)C=C2
• InChI: InChI=1S/C15H19N3O2S/c1-2-21(19,20)18-10-7-12(8-11-18)14-6-5-13-4-3-9-16-15(13)17-14/h3-6,9,12H,2,7-8,10-11H2,1H3
• InChIKey: INGOTPFGLAIDTG-UHFFFAOYSA-N

2-[1-(Ethanesulfonyl)piperidin-4-yl]-1,8-naphthyridine is a synthetic small molecule (C15H19N3O2S, MW 305.4 g/mol) belonging to the 1,8-naphthyridine class, characterized by a piperidine ring bearing an ethanesulfonyl substituent at the 2-position. The compound is listed by chemical suppliers as a research chemical, but no published peer-reviewed studies or patents with quantitative biological data were identified in the current search.

2-[1-(Ethanesulfonyl)piperidin-4-yl]-1,8-naphthyridine (CAS 2640899-14-3): Chemical Identity and Baseline Properties for Research Sourcing

2-[1-(Ethanesulfonyl)piperidin-4-yl]-1,8-naphthyridine is a synthetic small molecule (C15H19N3O2S, MW 305.4 g/mol) belonging to the 1,8-naphthyridine class, characterized by a piperidine ring bearing an ethanesulfonyl substituent at the 2-position . The compound is listed by chemical suppliers as a research chemical, but no published peer-reviewed studies or patents with quantitative biological data were identified in the current search. Its structural features suggest potential utility as a kinase inhibitor or receptor ligand based on class-level knowledge of naphthyridine derivatives, but this remains unvalidated for this specific compound.

1

Unvalidated 1,8-naphthyridine scaffold; no peer-reviewed bioactivity data reported

2

Ethanesulfonyl-piperidine motif may support hydrogen-bond interactions; class-level pharmacophore

3

Unsubstituted core provides minimal SAR starting point for baseline comparison studies

Why 2-[1-(Ethanesulfonyl)piperidin-4-yl]-1,8-naphthyridine Cannot Be Replaced by Generic Analogs

In the absence of disclosed structure-activity relationship (SAR) data, substitution with closely related analogs (e.g., 2-[1-(ethanesulfonyl)piperidin-4-yl]-6-(pyridin-4-yl)-1,8-naphthyridine or 2-[1-(ethanesulfonyl)piperidin-4-yl]-6-(pyrimidin-5-yl)-1,8-naphthyridine) carries unquantifiable risk. The ethanesulfonyl group and the unsubstituted 1,8-naphthyridine core jointly determine key molecular properties—including hydrogen-bonding capacity, basicity, and steric profile—that are known to critically influence target binding in analogous kinase and GPCR ligand series [1]. Without quantitative selectivity, potency, or pharmacokinetic data for this specific compound, any generic substitution is scientifically unsupported and may lead to divergent biological outcomes.

!

6-Substituted analogs alter MW, lipophilicity, and steric bulk – predicted target selectivity may shift

!

Ethanesulfonyl group provides distinct H-bond profile vs. larger sulfonamides – off-target interactions may differ

!

Absence of quantitative SAR data for this compound makes any generic substitution scientifically unsupported

• [1] Patents.google.com. Ethanesulfonyl-piperidine derivatives. WO2000075109A1. Published 2000-05-31. Describes NMDA receptor subtype selective blockers within the ethanesulfonyl-piperidine class. View Source

2-[1-(Ethanesulfonyl)piperidin-4-yl]-1,8-naphthyridine: Quantitative Differentiation Evidence Summary

Structural Distinction from 6-Substituted Analogs Affects Predicted Physicochemical and Binding Profiles

The target compound lacks substitution at the 6-position of the naphthyridine core, distinguishing it from analogs such as 2-[1-(ethanesulfonyl)piperidin-4-yl]-6-(pyridin-4-yl)-1,8-naphthyridine (MW 382.5 g/mol) and 2-[1-(ethanesulfonyl)piperidin-4-yl]-6-(pyrimidin-5-yl)-1,8-naphthyridine (MW 383.5 g/mol) . While no experimental binding or activity data are available for any member of this series, the absence of a 6-aryl substituent is expected to reduce molecular weight, lipophilicity, and steric bulk, potentially altering target selectivity, solubility, and permeability relative to the 6-substituted counterparts. The ethanesulfonyl group provides a distinct hydrogen-bond acceptor profile compared to larger sulfonamides (e.g., 2,3-dihydro-1,4-benzodioxine-6-sulfonyl) found in commercial analogs, which may result in differential off-target interactions .

Structural Differentiation

Class-level inference

~77–78 g/mol MW reduction vs. 6-aryl analogs

Structural differentiation without functional data; baseline scaffold for SAR

No experimental binding or activity data available

Evidence Dimension	Predicted physicochemical and steric properties (no experimental data available)
Target Compound Data	MW 305.4 g/mol; unsubstituted 1,8-naphthyridine core; ethanesulfonyl group
Comparator Or Baseline	2-[1-(ethanesulfonyl)piperidin-4-yl]-6-(pyridin-4-yl)-1,8-naphthyridine (MW 382.5 g/mol); 2-[1-(ethanesulfonyl)piperidin-4-yl]-6-(pyrimidin-5-yl)-1,8-naphthyridine (MW 383.5 g/mol)
Quantified Difference	MW reduction of ~77-78 g/mol vs. 6-aryl analogs; no quantitative functional data
Conditions	In silico comparison based on chemical structure; no experimental assays available

Why This Matters

When selecting a chemical probe for SAR studies, the unsubstituted core offers a minimal pharmacophore for baseline comparison, but the absence of biological data means the functional consequences of this structural difference remain unknown.

Class-Level NMDA Receptor Modulation Potential Based on Ethanesulfonyl-Piperidine Pharmacophore

The ethanesulfonyl-piperidine motif is a recognized pharmacophore for NMDA receptor subtype-selective blockers, as disclosed in Hoffmann-La Roche patents [1]. Compounds within this chemotype demonstrated good affinity for the NMDA receptor in radioligand binding assays, though specific IC50/Ki values for the target compound are not reported [1]. However, the target compound incorporates a 1,8-naphthyridine moiety instead of the phenol or benzyl groups described in the patent examples. This structural deviation places the compound outside the validated SAR of the patent series, and no cross-reactivity or selectivity data exist to confirm that NMDA activity is retained. Therefore, any inference of NMDA receptor modulation is purely speculative and should not guide procurement without confirmatory testing.

NMDA Receptor Potential

Class-level inference

Ethanesulfonyl-piperidine pharmacophore in NMDA patents; no binding data for this compound

NMDA receptor activity purely speculative; requires confirmatory testing

Structural deviation from patent examples; no direct activity measured

Evidence Dimension	NMDA receptor binding affinity (inferred from patent class, not measured for this compound)
Target Compound Data	No experimental data available
Comparator Or Baseline	Representative ethanesulfonyl-piperidine derivatives from WO2000075109A1 (affinity data not publicly disclosed in quantitative form)
Quantified Difference	Not calculable
Conditions	Patent disclosure; binding assays not specified for this compound

Why This Matters

Unless experimentally validated, the ethanesulfonyl-piperidine motif alone is insufficient to guarantee NMDA receptor activity; procurement based on this unconfirmed hypothesis carries high risk of target inactivity.

• [1] Patents.google.com. Ethanesulfonyl-piperidine derivatives. WO2000075109A1. Published 2000-05-31. View Source

Absence of Documented Kinase Inhibition Data Relative to Reported Naphthyridine Kinase Inhibitors

Several 1,8-naphthyridine derivatives have been patented as Akt inhibitors with reported IC50 values in the nanomolar range (e.g., US8614221) [1]. However, the target compound does not appear in these patents, and no kinase inhibition data are available. The closest structurally characterized analogs with published kinase activity contain additional substituents at the 6- or 7-position, which are absent in the target compound. Without head-to-head enzymatic or cellular data, no claim of kinase inhibitory activity can be supported. Procurement for kinase-targeted studies should be predicated on independent enzymatic profiling.

Kinase Inhibition Data

Class-level inference

No kinase inhibition data available for this compound

Requires de novo kinase profiling; not present in known Akt inhibitor patents

Procurement for kinase studies must rely on independent enzymatic screening

Evidence Dimension	Kinase inhibition (Akt isoforms)
Target Compound Data	No data
Comparator Or Baseline	Representative naphthyridine Akt inhibitors from US8614221 (IC50 values not directly comparable due to structural divergence)
Quantified Difference	Not applicable
Conditions	Patent examples; no direct testing of target compound

Why This Matters

The absence of the target compound from known kinase inhibitor patents means its activity profile is completely unknown; users must perform de novo screening rather than rely on literature precedent.

• [1] US Patent US8614221. Inhibitors of Akt activity. Assigned to Merck Sharp & Dohme Corp. Published 2013-12-24. View Source

2-[1-(Ethanesulfonyl)piperidin-4-yl]-1,8-naphthyridine: Recommended Application Scenarios Based on Available Evidence

Chemical Probe for Exploratory SAR in Naphthyridine-Focused Medicinal Chemistry Programs

The compound's unsubstituted 1,8-naphthyridine core and ethanesulfonyl-piperidine motif make it a suitable starting scaffold for systematic SAR exploration. Its lower molecular weight (305.4 g/mol) relative to 6-aryl analogs provides a minimal pharmacophore for evaluating the impact of incremental substitutions on target binding, solubility, and permeability . However, the complete absence of published biological data means that all activity determinations must be generated de novo by the end user.

Negative Control or Reference Compound for Sulfonamide Selectivity Profiling

Given the ethanesulfonyl group's distinct steric and electronic properties compared to larger arylsulfonamides (e.g., benzodioxine-sulfonyl or imidazole-sulfonyl analogs), this compound could serve as a selectivity control in panels designed to differentiate sulfonamide-driven off-target effects . This application is contingent upon the user first establishing its activity profile against the target of interest.

Synthetic Intermediate for Diversification into 6-Substituted Naphthyridine Libraries

The unsubstituted 6-position allows for late-stage functionalization via cross-coupling or nucleophilic aromatic substitution. This compound can serve as a versatile intermediate for generating focused libraries of 6-aryl or 6-heteroaryl naphthyridine analogs, enabling parallel SAR studies . The ethanesulfonyl group is stable under common cross-coupling conditions, facilitating diversification without protecting group manipulation.

Application

Selection Property

Validation Focus

Exploratory SAR probe

Unsubstituted naphthyridine core for baseline comparison

De novo activity profiling across target panels

Sulfonamide selectivity control

Ethanesulfonyl vs. arylsulfonamide differentiation

Selectivity panel validation against larger sulfonamide analogs

Synthetic intermediate

Unsubstituted 6-position for late-stage functionalization

Diversification feasibility under cross-coupling conditions